2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C14H13N5OS/c1-10-6-7-21-13(10)8-15-17-14(20)9-19-12-5-3-2-4-11(12)16-18-19/h2-8H,9H2,1H3,(H,17,20)/b15-8+
• InChI Key: GMLDENGBMISLIX-OVCLIPMQSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2
• Isomeric SMILES: CC1=C(SC=C1)/C=N/NC(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity

The scientific research surrounding the chemical compound 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide primarily focuses on its synthesis and potential biological activities. While direct studies on this specific compound were not identified, research on closely related compounds provides insights into the chemical strategies and biological implications that could be applicable.

Synthetic Approaches : A variety of synthetic approaches have been explored for benzotriazole and benzothiazole derivatives, reflecting the chemical versatility of these compounds. For example, novel synthesis methods have been developed for 3-benzyl-substituted-4(3H)-quinazolinones, indicating the potential for innovative synthetic routes involving similar structural motifs to our compound of interest (Al-Suwaidan et al., 2016).

Antitumor Activity : Several studies highlight the antitumor potential of benzothiazole and benzotriazole derivatives. For instance, benzothiazole compounds have been evaluated for their in vitro antitumor activity, demonstrating promising results against various cancer cell lines (Havrylyuk et al., 2010). This suggests that derivatives like the one could also possess significant antitumor properties.

Antibacterial and Antimicrobial Properties : The antibacterial and antimicrobial activities of benzotriazole and benzothiazole derivatives have been extensively investigated. Compounds with these motifs have shown efficacy against a range of bacterial and fungal strains, indicating the potential of our compound to serve as a basis for developing new antibacterial agents (Jamkhandi & Disouza, 2012).

Molecular Docking Studies : Molecular docking studies on similar compounds have provided insights into their potential mechanisms of action at the molecular level, such as interactions with enzymes or receptors. This computational approach can predict how 2-(benzotriazol-1-yl)-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide might interact with biological targets, aiding in the rational design of drugs with improved efficacy and specificity (Al-Suwaidan et al., 2016).